Cas no 2227830-51-3 (methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate
• CAS No: 2227830-51-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5865857
• PubChem ID: 165782669
• Update Time: 2025-10-16

methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate
• 2227830-51-3
• EN300-1796469

• Inchi： 1S/C10H13NO3/c1-7-6-11-4-3-8(7)9(12)5-10(13)14-2/h3-4,6,9,12H,5H2,1-2H3/t9-/m0/s1
• InChI Key： SHWRTWDYLVAMJB-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CN=CC=1C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate

Methyl (3S)-3-Hydroxy-3-(3-Methylpyridin-4-yl)propanoate (CAS No. 2227830-51-3): An Overview of Its Structure, Synthesis, and Biological Applications

Methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate (CAS No. 2227830-51-3) is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structure, which includes a hydroxyl group and a pyridine ring, making it an interesting candidate for various biological studies.

The chemical structure of methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate is defined by its chiral center at the carbon atom adjacent to the hydroxyl group. This chirality plays a crucial role in its biological activity and reactivity. The presence of the pyridine ring, a common heterocyclic moiety in many bioactive molecules, further enhances its potential for therapeutic applications.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate. One notable approach involves the use of enantioselective catalysis, which allows for the selective formation of the desired enantiomer. This method not only improves the yield and purity of the product but also reduces the environmental impact by minimizing waste generation.

In terms of biological applications, methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate has shown promise in several areas. For instance, studies have demonstrated its potential as a lead compound for the development of new drugs targeting specific enzymes or receptors. One such application is in the field of neurodegenerative diseases, where this compound has been found to modulate certain signaling pathways involved in neuronal protection and repair.

Moreover, methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory conditions such as arthritis and asthma.

The pharmacokinetic properties of methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate have also been studied extensively. Research has indicated that it exhibits good oral bioavailability and a favorable metabolic profile, which are essential characteristics for a drug candidate. Additionally, its low toxicity and high stability make it suitable for long-term use in therapeutic settings.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into its potential as a therapeutic agent and help guide future drug development efforts.

In conclusion, methyl (3S)-3-hydroxy-3-(3-methylpyridin-4-yl)propanoate (CAS No. 2227830-51-3) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structure and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of medical science.